![molecular formula C17H19N5O2S B2896300 N-(4-butylphenyl)-2-((7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamide CAS No. 877638-06-7](/img/structure/B2896300.png)
N-(4-butylphenyl)-2-((7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-butylphenyl)-2-((7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C17H19N5O2S and its molecular weight is 357.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Potential Antiasthma Agents
Research has shown that compounds related to N-(4-butylphenyl)-2-((7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamide, specifically 5-aryl-2-amino[1,2,4]triazolo[1,5-c]pyrimidines, exhibit potential as mediator release inhibitors, which can be used as antiasthma agents. These compounds were prepared through a series of chemical reactions and showed significant activity in the human basophil histamine release assay (Medwid et al., 1990).
Antimicrobial Properties
A study involving the synthesis of various [1,2,4]triazolo[4,3-a]pyrimidines and related compounds indicated that some of these derivatives exhibit mild antimicrobial activities. The compounds' structures were confirmed using various spectroscopic methods, and their antimicrobial effectiveness was evaluated, showing promising results (Gomha et al., 2018).
Insecticidal Applications
Compounds derived from 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide, similar in structure to the target compound, have been synthesized and assessed as insecticidal agents against the cotton leafworm, Spodoptera littoralis. These compounds, including triazolo[1,5-a]pyrimidine derivatives, demonstrated significant insecticidal properties (Fadda et al., 2017).
Antibacterial Agents
The synthesis of novel 1,2,4-triazolo[4,3-a]pyrimidine oxazolidinone derivatives has shown that these compounds can act as potent inhibitors of gram-positive pathogens. This discovery has implications for developing new antibacterial agents (Khera et al., 2011).
Utility in Heterocyclic Synthesis
The compound and its derivatives play a crucial role in heterocyclic synthesis, particularly in the development of various biologically active molecules. This review highlights the significance of 1-(4-substituted-aminophenyl)ethanones and derivatives in synthesizing diverse heterocyclic systems (Salem et al., 2021).
Amplifiers of Phleomycin
Certain derivatives of triazolo[4,3-a]pyrimidines have been identified as effective amplifiers of phleomycin, a drug used in cancer treatment. This discovery opens up new avenues in the enhancement of existing cancer therapies (Brown et al., 1978).
Potential Cardiovascular Agents
Studies on 1,2,4-triazolo[1,5-a]pyrimidines fused to various heterocyclic systems have revealed that these compounds exhibit promising coronary vasodilating and antihypertensive activities. This positions them as potential candidates for cardiovascular drug development (Sato et al., 1980).
properties
IUPAC Name |
N-(4-butylphenyl)-2-[(7-oxo-8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N5O2S/c1-2-3-4-12-5-7-13(8-6-12)18-15(24)11-25-17-21-20-16-19-14(23)9-10-22(16)17/h5-10H,2-4,11H2,1H3,(H,18,24)(H,19,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNQGZTJBZDHVJX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC=C(C=C1)NC(=O)CSC2=NN=C3N2C=CC(=O)N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.